Cas no 1609395-26-7 (2-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride)

• Product Name: 2-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride
• CAS No: 1609395-26-7
• MF: C₁₄H₂₀ClNO₃
• MW: 285.766503334045
• MDL: MFCD13186606
• CID: 4608118
• Update Time: 2025-10-20

2-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride

• MDL： MFCD13186606
• Inchi： 1S/C14H19NO3.ClH/c16-12-13-4-1-2-5-14(13)18-9-3-6-15-7-10-17-11-8-15;/h1-2,4-5,12H,3,6-11H2;1H
• InChI Key： YLYUJMBXIYZCJC-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC=C1OCCCN1CCOCC1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6

Additional information on 2-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride

Research Briefing on 2-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride (CAS: 1609395-26-7)

2-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride (CAS: 1609395-26-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its morpholine and benzaldehyde functional groups, has been the subject of recent studies due to its potential applications in drug discovery and development. The morpholine moiety is known for its versatility in medicinal chemistry, often contributing to improved pharmacokinetic properties, while the benzaldehyde group can serve as a reactive handle for further chemical modifications.

Recent research has focused on the synthesis and characterization of 2-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride, with particular attention to its role as an intermediate in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) highlighted its use in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The compound's ability to form stable Schiff bases with primary amines makes it a valuable building block for the design of covalent inhibitors.

In addition to its synthetic utility, 2-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride has been investigated for its biological activity. Preliminary in vitro studies have demonstrated its moderate inhibitory effects on certain kinases, suggesting potential applications in oncology. However, further optimization of the compound's structure is required to enhance its selectivity and potency. Researchers have also explored its use in prodrug design, leveraging the benzaldehyde group for controlled release of active pharmaceutical ingredients (APIs).

The pharmacokinetic profile of 2-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride has been evaluated in animal models, revealing favorable absorption and distribution properties. Its hydrochloride salt form improves solubility, which is a critical factor for oral bioavailability. Despite these promising findings, challenges remain in reducing off-target effects and improving metabolic stability. Current efforts are directed toward structural modifications, such as the introduction of electron-withdrawing groups on the benzaldehyde ring, to address these limitations.

In conclusion, 2-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride represents a versatile and promising compound in chemical biology and drug discovery. Its dual functionality as a synthetic intermediate and a potential bioactive molecule underscores its value in pharmaceutical research. Future studies should focus on optimizing its structure for specific therapeutic targets and advancing its development through preclinical trials. The continued exploration of this compound may yield novel insights into the design of next-generation therapeutics.